Cas no 404839-11-8 (4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid)

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid structure

404839-11-8 structure

Product Name:4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid

CAS No:404839-11-8

MF:C₇H₉NO₃

MW:155.151262044907

MDL:MFCD10688649

CID:325994

PubChem ID:9898888

Update Time:2025-04-19

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxylicacid, 4-(2-hydroxyethyl)-
- 4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid
- FT-0669376
- 1H-Pyrrole-3-carboxylic acid, 4-(2-hydroxyethyl)-; 4-(2-Hydroxyethyl)pyrrole-3-carboxylic Acid; Potassium Clavulanate Imp. D (EP); Potassium Clavulanate Impurity D
- 404839-11-8
- EN300-315120
- DTXSID10432494
- AKOS006302238
- SCHEMBL5842251
- DA-22824
- 1H-Pyrrole-3-carboxylicacid,4-(2-hydroxyethyl)-(9CI)
- MDL： MFCD10688649
- Inchi： 1S/C7H9NO3/c9-2-1-5-3-8-4-6(5)7(10)11/h3-4,8-9H,1-2H2,(H,10,11)
- InChI Key： RQQCRHRTLOUTBV-UHFFFAOYSA-N
- SMILES： OCCC1=CNC=C1C(=O)O

Computed Properties

Exact Mass: 155.05800
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 73.3Å²

Experimental Properties

PSA: 73.32000
LogP: 0.24770

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H825350-1mg	4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid	404839-11-8		1mg	$227.00	2023-05-18
TRC	H825350-10mg	4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid	404839-11-8		10mg	$ 1748.00	2023-09-07
TRC	H825350-25mg	4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid	404839-11-8		25mg	$ 3950.00	2023-09-07
TRC	H825350-50mg	4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid	404839-11-8		50mg	$ 7009.00	2023-09-07
TRC	H825350-100mg	4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid	404839-11-8		100mg	$11576.00	2023-05-18
Enamine	EN300-315120-0.05g	4-(2-hydroxyethyl)-1H-pyrrole-3-carboxylic acid	404839-11-8	93%	0.05g	$344.0	2023-09-05
Enamine	EN300-315120-0.1g	4-(2-hydroxyethyl)-1H-pyrrole-3-carboxylic acid	404839-11-8	93%	0.1g	$515.0	2023-09-05
Enamine	EN300-315120-0.25g	4-(2-hydroxyethyl)-1H-pyrrole-3-carboxylic acid	404839-11-8	93%	0.25g	$735.0	2023-09-05
Enamine	EN300-315120-0.5g	4-(2-hydroxyethyl)-1H-pyrrole-3-carboxylic acid	404839-11-8	93%	0.5g	$1158.0	2023-09-05
Enamine	EN300-315120-1g	4-(2-hydroxyethyl)-1H-pyrrole-3-carboxylic acid	404839-11-8	93%	1g	$1485.0	2023-09-05

4-(2-Hydroxyethyl)-1H-pyrrole-3-carboxylic Acid Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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